Ethyl 5-bromo-4-methylthiazole-2-carboxylate

• IUPAC Name: ethyl 5-bromo-4-methyl-1,3-thiazole-2-carboxylate
• InChI: InChI=1S/C7H8BrNO2S/c1-3-11-7(10)6-9-4(2)5(8)12-6/h3H2,1-2H3
• InChI Key: MMOVAAILXOXJJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=C(S1)Br)C
• Molecular Formula: C7H8BrNO2S
• DSSTOX Substance ID: DTXSID00731569
• Molecular Weight: 250.12 g/mol
• CAS RN: 79247-80-6

Description

Ethyl 5-bromo-4-methylthiazole-2-carboxylate is a chemical compound with the molecular formula C7H8BrNO2S and a molecular weight of 250.11. It is a solid substance at 20 degrees Celsius. The compound appears as a light yellow to brown powder or crystal.

Molecular Structure Analysis

The molecular structure of Ethyl 5-bromo-4-methylthiazole-2-carboxylate consists of a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom. The thiazole ring is substituted at the 5th position by a bromine atom, at the 4th position by a methyl group, and at the 2nd position by a carboxylate ester group.

Physical And Chemical Properties Analysis

Ethyl 5-bromo-4-methylthiazole-2-carboxylate is a solid substance at 20 degrees Celsius. It appears as a light yellow to brown powder or crystal. The compound has a melting point range of 66.0 to 70.0 degrees Celsius. It is slightly soluble in methanol.

Scientific Research Applications

Thermoelectrics and Thermal Insulation

Ethyl 5-bromo-4-methylthiazole-2-carboxylate: may find applications in thermal insulation and thermoelectric materials. . This compound’s low thermal conductivity (0.25 W/mK at room temperature) makes it an intriguing candidate for these purposes. By incorporating it into materials, we could enhance their insulating properties or even improve energy conversion efficiency in thermoelectric devices.

Safety and Hazards

Ethyl 5-bromo-4-methylthiazole-2-carboxylate is classified as a skin irritant, skin sensitizer, and serious eye irritant. It may cause respiratory irritation. Safety precautions include washing skin thoroughly after handling, wearing protective gloves, eye protection, and face protection, and seeking medical advice if skin or eye irritation persists.

Synthesis routes and methods I

Procedure details

To a solution of 4-methyl-thiazole-2-carboxylic acid ethyl ester (171 mg, 1.0 mmol) in acetonitrile (5 ml) is added NBS (180 mg, 1.0 mmol). The reaction mixture is stirred at rt for 2 hr followed by the addition of a second portion of NBS (180 mg, 1.0 mmol). After stirring at rt for 3 hr, the solvent is removed. The resulting residue is purified by PTLC to give the title compound.

Synthesis routes and methods II

Procedure details

The reaction solution of ethyl 4-methylthiazole-2-carboxylate of preparation 83 (240 mg, 1.40 mmol), NBS (277 mg, 1.14 mmol) in CH3CN (5 mL) was heated at 50° C. for overnight under nitrogen. ˜20% starting material was present by LCMS. Additional portion of NBS (70 mg) was added. The reaction solution was heated at 60° C. for 4 hr, diluted with EtOAc (30 ml), washed with water (2×20 mL), brine, dried over sodium sulfate and purified with a silica gel column by ISCO CombiFlash® chromatography eluting with 0%-20% EtOAc/Heptane to give the title compound as a yellowish oil (177 mg, 50.5%).